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Introduction
MGR1 (MSG1-Related Gene 1), also known as CITED2 (CBP/p300-interacting transactivator

with ED-rich carboxy-terminal domain 2), is a ubiquitously expressed nuclear protein that

functions as a transcriptional activator.[1][2][3] It is a cytokine-inducible gene, with its

expression being transiently stimulated by various growth factors and cytokines such as

Interleukin-9 (IL-9), IL-2, IL-4, and Platelet-Derived Growth Factor (PDGF).[1][3] The induction

of MGR1 by IL-9 has been shown to be dependent on the JAK/STAT signaling pathway.[1][2][3]

Due to its role in transcriptional regulation and its potential involvement in cellular

transformation, studying the effects of MGR1 overexpression is crucial for understanding its

function in both normal physiological processes and disease states, making it a person of

interest for drug development.[1][3]

These application notes provide a comprehensive guide to creating an MGR1 expression

vector for the purpose of overexpressing the MGR1 protein in mammalian cells. This includes

protocols for vector construction, verification of overexpression, and diagrams of the relevant

signaling pathway and experimental workflow.
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MGR1 is induced by a variety of cytokines and growth factors, with the Interleukin-9 (IL-9)

signaling pathway serving as a well-characterized example of its upstream regulation. Upon IL-

9 binding to its receptor (IL-9R), the associated Janus kinases (JAKs) are activated, leading to

the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT)

proteins. Activated STATs then translocate to the nucleus and bind to the promoter region of

target genes, including MGR1, to initiate transcription. As a transcriptional activator, MGR1
itself can then regulate the expression of other downstream genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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